Cas no 88961-87-9 (Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]propyl]-2-thienyl]-)
88961-87-9 structure
Product Name:Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]propyl]-2-thienyl]-
CAS No:88961-87-9
MF:C16H18O4S2
MW:338.441722393036
CID:618085
PubChem ID:23323905
Update Time:2025-04-19
Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]propyl]-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]propyl]-2-thienyl]-
- 1-(5-acetylthiophen-2-yl)propan-2-yl 4-methylbenzenesulfonate
- DTXSID00632921
- 88961-87-9
- SCHEMBL9685098
- 5-acetyl-2-(p-toluenesulphonyloxy)propylthiophene
- 5-acetyl-2-(p-toluenesulphonyloxy)-propylthiophene
- 1-(5-Acetylthiophen-2-yl)propan-2-yl 4-methylbenzene-1-sulfonate
- YPNNDCYMWSFVRT-UHFFFAOYSA-N
-
- Inchi: 1S/C16H18O4S2/c1-11-4-7-15(8-5-11)22(18,19)20-12(2)10-14-6-9-16(21-14)13(3)17/h4-9,12H,10H2,1-3H3
- InChI Key: YPNNDCYMWSFVRT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)CC1=CC=C(C(C)=O)S1
Computed Properties
- Exact Mass: 338.06465140g/mol
- Monoisotopic Mass: 338.06465140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 97.1Ų
Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]propyl]-2-thienyl]- Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
88961-87-9 (Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]propyl]-2-thienyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk